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Compound of Interest

Compound Name: Elovl1-IN-2

Cat. No.: B10831403

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ELOVL1 inhibitors, with a focus on the

available data for Elovl1-IN-2 and other notable compounds. Due to the absence of an

experimental crystal structure of ELOVL1, this guide leverages computational modeling data

and functional assay results to provide insights into inhibitor binding and efficacy.

Introduction to ELOVL1
Elongation of Very Long Chain Fatty Acids Protein 1 (ELOVL1) is a key enzyme in the

synthesis of very-long-chain fatty acids (VLCFAs), which are critical components of

sphingolipids and ceramides.[1][2] ELOVL1 catalyzes the rate-limiting condensation step in the

fatty acid elongation cycle, specifically extending fatty acyl-CoAs to lengths of C22:0 and

beyond.[2][3] Dysregulation of VLCFA metabolism, often due to mutations in the ABCD1

transporter leading to their accumulation, is implicated in serious neurological disorders such

as X-linked adrenoleukodystrophy (X-ALD).[4] Consequently, inhibiting ELOVL1 has emerged

as a promising therapeutic strategy for such conditions.
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The following table summarizes the inhibitory potency of Elovl1-IN-2 and other key ELOVL1

inhibitors. The data is derived from both enzymatic and cell-based assays.

Inhibitor Target Assay Type IC50 Reference

Elovl1-IN-2 ELOVL1 Enzymatic 21 µM

ELOVL1

HEK293 Cell-

Based (C26:0

reduction)

6.7 µM

Compound 22

(ELOVL1-22)
ELOVL1

HEK293 Cell-

Based

(LPC(C26:0)

reduction)

400 pM

Compound 27 ELOVL1 Cellular Potent inhibitor

CPD37 ELOVL1
Microsomal

Assay
Potent inhibitor

ELOVL1

Patient

Fibroblast (SM

C26:0 reduction)

Potent inhibitor

Bezafibrate-CoA ELOVL1 Enzymatic Inhibitory activity

Gemfibrozil-CoA ELOVL1 Enzymatic Inhibitory activity

Structural Insights into Inhibitor Binding
As of now, no experimental structure of human ELOVL1 has been determined. However, the

crystal structure of the related human ELOVL7 has provided a template for homology modeling

of ELOVL1. Computational studies based on these models have offered valuable insights into

the potential binding mechanisms of ELOVL1 inhibitors.

Computational docking and molecular dynamics simulations of potent inhibitors like Compound

22 and Compound 27 suggest that they bind to a unique opening in ELOVL1, located at the

occluded end of the fatty acid binding tunnel. This opening is reportedly not present in ELOVL7,
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which may explain the selectivity of these inhibitors. It is hypothesized that these inhibitors

sterically hinder the entry or elongation of very-long-chain fatty acyl-CoA substrates.

While specific computational models for Elovl1-IN-2 are not publicly available, its chemical

structure can be compared to that of other inhibitors to infer potential interactions.

Experimental Protocols
Below are detailed methodologies for key experiments used to characterize ELOVL1 inhibitors.

1. Microsomal ELOVL1 Inhibition Assay (Radiometric)

This in vitro assay measures the direct inhibitory effect of a compound on ELOVL1 enzyme

activity in a microsomal preparation.

Materials:

Microsomes from cells overexpressing human ELOVL1.

Radiolabeled substrate, e.g., [14C]malonyl-CoA or a radiolabeled fatty acyl-CoA.

Unlabeled substrates: malonyl-CoA and a suitable fatty acyl-CoA (e.g., C22:0-CoA).

Assay buffer (e.g., potassium phosphate buffer, pH 7.4, containing MgCl2 and NADPH).

Test compounds (e.g., Elovl1-IN-2) dissolved in a suitable solvent (e.g., DMSO).

Scintillation cocktail and vials.

Microplate and incubator.

Procedure:

Prepare a reaction mixture containing the assay buffer, unlabeled fatty acyl-CoA, and the

microsomal preparation.

Add the test compound at various concentrations to the wells of a microplate.

Initiate the reaction by adding a mixture of [14C]malonyl-CoA and unlabeled malonyl-CoA.
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Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

Stop the reaction by adding a strong acid or base.

Extract the lipids containing the radiolabeled elongated fatty acid product.

Quantify the radioactivity in the lipid extract using a scintillation counter.

Calculate the percentage of inhibition at each compound concentration relative to a

vehicle control and determine the IC50 value.

2. Cell-Based Very-Long-Chain Fatty Acid (VLCFA) Reduction Assay

This assay assesses the ability of a compound to inhibit ELOVL1 activity within a cellular

context by measuring the reduction of specific VLCFAs.

Materials:

A suitable cell line, such as HEK293 cells or patient-derived fibroblasts.

Cell culture medium and supplements.

Test compounds.

Internal standards for mass spectrometry (e.g., deuterated VLCFAs).

Reagents for lipid extraction (e.g., chloroform, methanol).

Instrumentation for lipid analysis, such as Gas Chromatography-Mass Spectrometry (GC-

MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Procedure:

Plate cells in multi-well plates and allow them to adhere overnight.

Treat the cells with various concentrations of the test compound for a specified period

(e.g., 48-72 hours).

Harvest the cells and wash with PBS.
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Perform lipid extraction from the cell pellets, adding internal standards for accurate

quantification.

Analyze the lipid extracts by GC-MS or LC-MS/MS to measure the levels of specific

VLCFAs, such as C26:0, and a reference fatty acid (e.g., C22:0).

Calculate the ratio of the VLCFA to the reference fatty acid (e.g., C26:0/C22:0 ratio).

Determine the IC50 value of the compound for reducing the target VLCFA.
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Caption: Proposed mechanism of ELOVL1 inhibition by compounds like Elovl1-IN-2.
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Caption: Experimental workflow for a radiometric microsomal ELOVL1 inhibition assay.
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Caption: Experimental workflow for a cell-based VLCFA reduction assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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